(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

• Molecular Formula: C11H12FN3OS
• Molecular Weight: 253.30 g/mol
• IUPAC Name: [4-[(2-fluorophenyl)methyl]-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol
• InChI: InChI=1S/C11H12FN3OS/c1-17-11-14-13-10(7-16)15(11)6-8-4-2-3-5-9(8)12/h2-5,16H,6-7H2,1H3
• InChI Key: GMFMLZKUPIKJON-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1CC2=CC=CC=C2F)CO

Description

(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol (CAS: 1707571-39-8) is a triazole derivative characterized by a 2-fluorobenzyl group at the N4 position, a methylthio (-SMe) group at C5, and a hydroxymethyl (-CH2OH) substituent at C3 (). Its molecular formula is C11H12FN3OS (MW: 253.30 g/mol).

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Triazole Derivatives

Substituent Variations and Physicochemical Properties

Triazole derivatives exhibit diverse properties based on substituent patterns. Key comparisons include:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features	Evidence Source
Target Compound	2-Fluorobenzyl (N4), -SMe (C5), -CH2OH (C3)	253.30	Polar -CH2OH enhances solubility; -SMe increases lipophilicity
4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol	Benzyl (N4), 2-Fluorophenyl (C5), -SH (C3)	285.30	Thiol (-SH) group offers higher reactivity but lower stability
4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	4-Methoxyphenyl (N4), Phenyl (C5), -SH (C3)	295.34	Methoxy group improves electron-donating capacity
4-(4-Bromophenyl)-5-((2-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine	4-Bromophenyl (N4), 2-Fluorobenzylthio (C5), Pyridine (C3)	441.32	Bromine and pyridine enhance steric bulk and π-π interactions

Key Observations :

• The target compound’s hydroxymethyl group distinguishes it from thiol-containing analogs (e.g., ), offering improved solubility for pharmaceutical applications .
• Fluorine at the benzyl position (vs. bromine in ) reduces steric hindrance while maintaining electronic effects.

Antimicrobial and Antifungal Activity

• Target Compound: No direct activity data provided, but structurally similar triazoles (e.g., 4-(4-Methoxyphenyl)-5-phenyl derivatives) show antifungal and antibiotic properties .
• Analog from : Compounds with chlorobenzyl and thiadiazole groups exhibit moderate antimicrobial activity, suggesting substituent-dependent efficacy.
• Analog from : Triazole-3-thiol derivatives (e.g., TRD) demonstrate corrosion inhibition, highlighting versatility in non-pharmaceutical applications .

Electronic and Steric Effects

• The methylthio group in the target compound may mimic sulfur-containing inhibitors (e.g., TRD in ), which act as mixed-type corrosion inhibitors via adsorption on metal surfaces .
• 2-Fluorobenzyl vs. 4-methoxyphenyl (): Fluorine’s electronegativity may enhance receptor binding affinity compared to methoxy’s electron-donating effects.